3,6-Dibromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid

• IUPAC Name: 3,6-dibromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C12H13Br2NO4/c1-12(2,3)19-11(18)15-9-7(14)5-4-6(13)8(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key: IXSKFMQMFSEYJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=C1C(=O)O)Br)Br
• Molecular Formula: C12H13Br2NO4
• Molecular Weight: 395.04 g/mol

Description

3,6-Dibromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DBMOC and is widely used in biochemical and physiological studies. In

Mechanism of Action

DBMOC works by reacting with amino groups in proteins to form stable amide bonds. This cross-linking of proteins can be used to study protein interactions and to stabilize proteins for further analysis. DBMOC can also be used to modify the activity of enzymes by reacting with active site amino acid residues.
Biochemical and physiological effects:
DBMOC has been shown to have minimal effects on the biochemical and physiological properties of proteins. It does not affect the enzymatic activity of most enzymes and does not significantly alter the structure or stability of proteins. However, it should be noted that the use of DBMOC can alter the properties of proteins in some cases, and caution should be taken when using this compound in experiments.

Advantages and Limitations for Lab Experiments

The use of DBMOC has several advantages in lab experiments. It is a highly selective cross-linking agent that can be used to study protein interactions with minimal interference from other molecules. It is also a stable compound that can be easily synthesized and stored. However, DBMOC has some limitations, including its potential to alter the properties of proteins in some cases and its limited solubility in some solvents.

Future Directions

DBMOC has several potential future directions in scientific research. It can be used in the development of new biosensors for detecting biomolecules, in the synthesis of new materials for drug delivery systems, and in the study of protein interactions. Further research can also be done to optimize the synthesis method of DBMOC and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of DBMOC involves the reaction of 3,6-dibromo-2-nitrobenzoic acid with tert-butyl chloroformate and triethylamine. The reaction results in the formation of 3,6-dibromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid. This synthesis method has been optimized to yield high purity DBMOC.

Scientific Research Applications

DBMOC has been extensively used in scientific research due to its potential applications in various fields. It has been used as a cross-linking agent in protein chemistry studies, as a fluorescent probe for studying protein interactions, and as a reagent for studying enzyme kinetics. DBMOC has also been used in the development of biosensors for detecting biomolecules and in the synthesis of new materials for drug delivery systems.